Cas no 102567-30-6 (1,3-Dithiolo[4,5-f][1,3,5]trithiepin-2-thione)

1,3-Dithiolo[4,5-f][1,3,5]trithiepin-2-thione structure
102567-30-6 structure
Product name:1,3-Dithiolo[4,5-f][1,3,5]trithiepin-2-thione
CAS No:102567-30-6
MF:C5H4S6
MW:256.475253105164
CID:1134217
PubChem ID:3509761

1,3-Dithiolo[4,5-f][1,3,5]trithiepin-2-thione Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dithiolo[4,5-f][1,3,5]trithiepin-2-thione
    • [1,3]dithiolo[4,5-f][1,3,5]trithiepine-2-thione
    • AKOS024350296
    • DTXSID70393173
    • 102567-30-6
    • Inchi: InChI=1S/C5H4S6/c6-5-10-3-4(11-5)9-2-7-1-8-3/h1-2H2
    • InChI Key: FNJMUDIOIVOUGJ-UHFFFAOYSA-N
    • SMILES: C1SCSC2=C(S1)SC(=S)S2

Computed Properties

  • Exact Mass: 255.86392
  • Monoisotopic Mass: 255.86372717g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 159Ų

Experimental Properties

  • PSA: 0

1,3-Dithiolo[4,5-f][1,3,5]trithiepin-2-thione Related Literature

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